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Compound of Interest

Compound Name: T0467

Cat. No.: B8201617 Get Quote

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals handling T0467 (2,4,6-Trimethylaniline). The following

procedures are designed to ensure a safe laboratory environment and proper disposal of

hazardous materials.

Personal Protective Equipment (PPE) and Safety
Precautions
Safe handling of T0467 necessitates stringent adherence to the use of appropriate personal

protective equipment and engineering controls. The following table summarizes the required

PPE and key safety measures.
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Category Requirement Detailed Specification

Respiratory Protection Mandatory

Use a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors,

especially in poorly ventilated

areas or when generating

mists or aerosols.

Hand Protection Mandatory

Wear chemically resistant

gloves, such as nitrile or

neoprene. Inspect gloves for

tears or punctures before and

during use.

Eye and Face Protection Mandatory

Use chemical safety goggles

and a face shield to protect

against splashes.

Protective Clothing Mandatory

Wear a laboratory coat, long

pants, and closed-toe shoes.

For larger quantities or

potential for significant

exposure, chemical-resistant

coveralls may be necessary.

Engineering Controls Mandatory

Work in a well-ventilated area,

preferably within a chemical

fume hood.[1] Ensure safety

shower and eye wash stations

are readily accessible.[1]

General Hygiene Mandatory

Do not eat, drink, or smoke in

areas where T0467 is handled.

[1] Wash hands and face

thoroughly after handling and

before leaving the laboratory.

[1]
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Spill and Exposure Procedures
Immediate and appropriate action is critical in the event of a spill or exposure to T0467.

Situation Immediate Action

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water.[1] Seek medical attention if irritation or

other symptoms develop.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1] Seek immediate medical

attention.[1]

Inhalation

Move the individual to fresh air and keep them

comfortable for breathing.[1] Seek immediate

medical attention.[1]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[1]

Small Spill

Absorb the spill with an inert material (e.g.,

vermiculite, sand, or earth) and place it in a

suitable, labeled container for disposal.

Large Spill

Evacuate the area. Contain the spill if possible

without risk. Follow institutional emergency

procedures for hazardous material spills.

Disposal Plan
All waste containing T0467 must be treated as hazardous waste.

Waste Collection: Collect all T0467 waste, including contaminated PPE and spill cleanup

materials, in a clearly labeled, sealed container.

Disposal Regulations: Dispose of contents and containers in accordance with all local,

regional, and national regulations.[1] Consult with your institution's environmental health and
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safety (EHS) department for specific guidance on hazardous waste disposal.

Experimental Workflow for Handling T0467
The following diagram outlines the standard operating procedure for safely handling T0467 in a

laboratory setting.
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T0467 Safe Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8201617#personal-protective-equipment-for-
handling-t0467]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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